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Compound of Interest

Compound Name: LEM-14-1189

Cat. No.: B11932998

This document provides immediate safety, handling, and disposal information for the research
chemical LEM-14-1189. As a novel compound, LEM-14-1189 should be handled with the
utmost care, assuming it is potentially hazardous. The information herein is based on best
practices for handling research chemicals of unknown toxicity. Researchers, scientists, and
drug development professionals should always consult the supplier-specific Safety Data Sheet
(SDS) for the most accurate and comprehensive information before handling this compound.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling LEM-14-1189 to minimize exposure risk.
The following table summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Purpose

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes or

airborne particles.

Hand Protection

Nitrile or other chemically

resistant gloves.

Prevents skin contact. It is

advisable to double-glove.

Body Protection

A fully buttoned laboratory

coat.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator
is recommended, especially
when handling the powder
form or creating solutions. At a
minimum, work in a certified

chemical fume hood.

Prevents inhalation of airborne

particles or aerosols.

Operational Plan for Safe Handling

A systematic approach is crucial for handling LEM-14-1189 safely. The following workflow

outlines the key steps from preparation to disposal.
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Experimental Protocols

Detailed experimental protocols for the use of LEM-14-1189 are not publicly available and will
be specific to the research being conducted. The following is a general protocol for preparing a
stock solution, which should be adapted based on the specific requirements of your experiment
and the information provided in the supplier's SDS.

Protocol: Preparation of a 10 mM Stock Solution

Preparation: Before starting, ensure you are wearing the appropriate PPE as detailed in the
table above and are working within a certified chemical fume hood.

» Weighing: Carefully weigh the desired amount of LEM-14-1189 powder using an analytical
balance within a ventilated enclosure to avoid creating dust.

» Solvent Addition: Based on the supplier's solubility data, add the appropriate volume of
solvent (e.g., DMSO) to the powder to achieve a 10 mM concentration.

» Dissolution: Gently vortex or sonicate the solution until the compound is fully dissolved.

o Storage: Store the stock solution in a clearly labeled, tightly sealed vial at the recommended
temperature (typically -20°C or -80°C) to maintain stability.

Disposal Plan

Proper disposal of LEM-14-1189 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety.

o Chemical Waste: All unused LEM-14-1189, solutions containing the compound, and any
contaminated disposable labware (e.g., pipette tips, tubes) should be collected in a
designated hazardous waste container.

o Contaminated PPE: Used gloves, lab coats, and other contaminated PPE should be
disposed of as hazardous waste in accordance with institutional and local regulations.

o Waste Labeling: All waste containers must be clearly labeled with the contents, including the
name "LEM-14-1189," and any associated hazards.
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» Disposal Procedure: Follow your institution's hazardous waste disposal procedures. Do not
dispose of this chemical down the drain or in regular trash.

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spill: In case of a spill, evacuate the area and prevent others from entering. If it is safe to do
so, absorb the spill with an inert material and place it in a sealed container for disposal as
hazardous waste. Decontaminate the spill area thoroughly. For large spills, contact your
institution's environmental health and safety department.

 To cite this document: BenchChem. [Essential Safety and Handling Guidance for LEM-14-
1189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932998#personal-protective-equipment-for-
handling-lem-14-1189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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